4,7-Dimethyl-2-phenacyl-6-propylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 4,7-dimethyl-2-phenacyl-6-propylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H21N5O3/c1-4-10-23-13(2)11-24-16-17(21-19(23)24)22(3)20(28)25(18(16)27)12-15(26)14-8-6-5-7-9-14/h5-9,11H,4,10,12H2,1-3H3
• InChI Key: BADNGYJVBFPWGC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC(=O)C4=CC=CC=C4)C
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol
• CAS No.: 878718-43-5

Description

4,7-Dimethyl-2-phenacyl-6-propylpurino[7,8-a]imidazole-1,3-dione is a chemical compound with the molecular formula C18H19N5O2. The molecule contains a total of 50 atoms, including 19 Hydrogen atoms, 23 Carbon atoms, 5 Nitrogen atoms, and 3 Oxygen atoms.

Synthesis Analysis

The synthesis of imidazole compounds is a topic of significant research interest due to their broad range of chemical and biological properties. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its molecular formula C18H19N5O2. The molecule contains a total of 50 atoms, including 19 Hydrogen atoms, 23 Carbon atoms, 5 Nitrogen atoms, and 3 Oxygen atoms.

Chemical Reactions Analysis

Imidazole compounds are known for their broad range of chemical reactions. They are key components to functional molecules that are used in a variety of everyday applications. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms, and future challenges.

Mechanism of Action

The mechanism of action of imidazole compounds is diverse and depends on the specific derivative and its biological activity. For example, some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Future Directions

The future directions for research on 4,7-Dimethyl-2-phenacyl-6-propylpurino[7,8-a]imidazole-1,3-dione and similar compounds likely involve further exploration of their synthesis, chemical reactions, and potential biological activities. Given the wide range of activities exhibited by imidazole derivatives, there is significant potential for the development of novel drugs and therapies.